Cas no 2171273-99-5 ((2S)-4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxybutanoic acid)
(2S)-4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxybutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxybutanoic acid
- 2171273-99-5
- (2S)-4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}-2-hydroxybutanoic acid
- EN300-1497697
-
- Inchi: 1S/C26H23FN2O6/c27-21-13-15(24(31)28-12-11-23(30)25(32)33)9-10-22(21)29-26(34)35-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-10,13,20,23,30H,11-12,14H2,(H,28,31)(H,29,34)(H,32,33)/t23-/m0/s1
- InChI Key: CWDDJYBHSYRJNP-QHCPKHFHSA-N
- SMILES: FC1C=C(C=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(NCC[C@@H](C(=O)O)O)=O
Computed Properties
- Exact Mass: 478.15401462g/mol
- Monoisotopic Mass: 478.15401462g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 744
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 125Ų
(2S)-4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxybutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1497697-0.05g |
(2S)-4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}-2-hydroxybutanoic acid |
2171273-99-5 | 0.05g |
$2219.0 | 2023-06-05 | ||
| Enamine | EN300-1497697-0.1g |
(2S)-4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}-2-hydroxybutanoic acid |
2171273-99-5 | 0.1g |
$2324.0 | 2023-06-05 | ||
| Enamine | EN300-1497697-0.25g |
(2S)-4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}-2-hydroxybutanoic acid |
2171273-99-5 | 0.25g |
$2430.0 | 2023-06-05 | ||
| Enamine | EN300-1497697-0.5g |
(2S)-4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}-2-hydroxybutanoic acid |
2171273-99-5 | 0.5g |
$2536.0 | 2023-06-05 | ||
| Enamine | EN300-1497697-1.0g |
(2S)-4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}-2-hydroxybutanoic acid |
2171273-99-5 | 1g |
$2641.0 | 2023-06-05 | ||
| Enamine | EN300-1497697-2.5g |
(2S)-4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}-2-hydroxybutanoic acid |
2171273-99-5 | 2.5g |
$5178.0 | 2023-06-05 | ||
| Enamine | EN300-1497697-5.0g |
(2S)-4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}-2-hydroxybutanoic acid |
2171273-99-5 | 5g |
$7659.0 | 2023-06-05 | ||
| Enamine | EN300-1497697-10.0g |
(2S)-4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}-2-hydroxybutanoic acid |
2171273-99-5 | 10g |
$11358.0 | 2023-06-05 | ||
| Enamine | EN300-1497697-50mg |
(2S)-4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}-2-hydroxybutanoic acid |
2171273-99-5 | 50mg |
$2219.0 | 2023-09-28 | ||
| Enamine | EN300-1497697-100mg |
(2S)-4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}-2-hydroxybutanoic acid |
2171273-99-5 | 100mg |
$2324.0 | 2023-09-28 |
(2S)-4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxybutanoic acid Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on (2S)-4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxybutanoic acid
Compound Introduction: (2S)-4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxybutanoic Acid (CAS No. 2171273-99-5)
(2S)-4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxybutanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2171273-99-5, represents a novel class of molecules with potential therapeutic applications. Its intricate structure, featuring a chiral center and multiple functional groups, makes it a subject of intense research interest for its pharmacological properties and mechanisms of action.
The molecular framework of (2S)-4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxybutanoic acid incorporates several key structural elements that contribute to its unique chemical and biological characteristics. The presence of a fluorenylmethoxycarbonyl (Fmoc) group enhances the stability and reactivity of the compound, making it suitable for further derivatization and functionalization. Additionally, the fluorine substituent at the 3-position of the phenyl ring introduces electronic and steric effects that can modulate binding interactions with biological targets.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding affinities and interactions of this compound with various biological receptors. Studies suggest that the fluorenylmethoxycarbonyl moiety may play a crucial role in stabilizing protein-ligand complexes, thereby increasing the efficacy of potential drug candidates derived from this scaffold. Furthermore, the hydroxybutanoic acid side chain contributes to solubility and metabolic stability, which are critical factors in drug design.
In the realm of medicinal chemistry, the synthesis and optimization of chiral compounds like (2S)-4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxybutanoic acid have opened new avenues for developing enantiomerically pure drugs with enhanced selectivity and reduced side effects. The stereochemical purity of this compound is maintained through careful control of reaction conditions during synthesis, ensuring that only one enantiomer is produced. This approach is particularly important in drug development, where the biological activity of a molecule can be highly dependent on its stereochemistry.
The pharmacological profile of (2S)-4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxybutanoic acid has been investigated in several preclinical studies. These investigations have revealed promising results in terms of its ability to interact with specific enzymes and receptors involved in various disease pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases, which are known to be implicated in cancer progression. The precise mechanism by which this compound exerts its effects remains an area of active research, but early findings indicate that it may modulate signaling pathways critical for cell proliferation and survival.
The incorporation of fluorine atoms into pharmaceutical compounds is a well-established strategy to enhance their pharmacokinetic properties. In the case of (2S)-4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxybutanoic acid, the fluorine substituent at the phenyl ring may contribute to improved metabolic stability by resisting hydrolysis under physiological conditions. This characteristic is particularly advantageous for drugs that require longer half-lives or more stable plasma concentrations. Additionally, fluorine atoms can influence electronic distributions within the molecule, leading to enhanced binding affinity to biological targets.
The synthesis of complex molecules like (2S)-4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxybutanoic acid demands meticulous attention to detail at every step of the process. Advanced synthetic techniques, such as asymmetric catalysis and protecting group strategies, are employed to ensure high yields and purity. The use of chiral auxiliaries or catalysts allows for the selective formation of the desired enantiomer while minimizing racemization or byproduct formation. These synthetic methodologies are essential for producing pharmaceutical-grade compounds that meet stringent regulatory requirements.
Ongoing research into (2S)-4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxybutanoic acid continues to uncover new therapeutic possibilities across multiple disease indications. Investigational studies are exploring its potential as an anti-inflammatory agent, where its ability to modulate cytokine production may offer benefits in treating chronic inflammatory disorders. Furthermore, its structural features make it a versatile scaffold for further drug discovery efforts, allowing medicinal chemists to design analogs with improved pharmacological profiles.
The role of computational tools in understanding the behavior of complex molecules cannot be overstated. High-throughput virtual screening (HTVS) has been utilized to identify potential binding partners for (2S)-4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxybutanoic acid, enabling researchers to prioritize candidates for experimental validation. These computational approaches complement traditional wet-lab experiments by providing rapid assessments of molecular interactions, thereby accelerating the drug discovery process.
In conclusion, (2S)-4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxybutanoic acid (CAS No. 2171273-99-5) represents a promising candidate for further development in pharmaceutical applications. Its unique structural features, combined with preliminary evidence of biological activity, position it as a valuable asset in ongoing drug discovery efforts. As research continues to elucidate its mechanisms of action and optimize its pharmacological properties, this compound holds significant potential for addressing unmet medical needs across various therapeutic areas.
2171273-99-5 ((2S)-4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-2-hydroxybutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)